Cas no 1505717-33-8 (1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine)

• Product Name: 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine
• CAS No: 1505717-33-8
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 6075234
• PubChem ID: 82652938
• Update Time: 2025-07-25

1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine
• EN300-1783427
• 1-methyl-2-[(pyrrolidin-3-yl)methyl]pyrrolidine
• 1505717-33-8

• Inchi： 1S/C10H20N2/c1-12-6-2-3-10(12)7-9-4-5-11-8-9/h9-11H,2-8H2,1H3
• InChI Key： SOFYZQVPPRKRCZ-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CC1CNCC1

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine

Comprehensive Overview of 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine (CAS No. 1505717-33-8): Properties, Applications, and Research Insights

The compound 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine (CAS No. 1505717-33-8) is a structurally unique pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a methyl-substituted pyrrolidine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme modulation, aligning with current trends in precision medicine.

In recent years, the demand for nitrogen-containing heterocycles like 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine has surged due to their versatility in medicinal chemistry. This compound’s dual pyrrolidine rings enhance its binding affinity to biological targets, a feature frequently searched by scientists investigating GPCR ligands or neurotransmitter analogs. Its CAS No. 1505717-33-8 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening projects.

From a synthetic perspective, 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine exemplifies innovations in green chemistry. Modern protocols emphasize solvent-free reactions or catalytic methods to produce such compounds, addressing the growing user interest in sustainable synthesis. Computational studies also leverage this molecule to model steric effects and conformational stability, topics frequently discussed in Q&A platforms like ResearchGate.

The compound’s physicochemical properties—including its logP value and hydrogen-bonding capacity—are critical for pharmacokinetic optimization. These parameters align with trending searches on ADME prediction tools and drug-likeness algorithms, underscoring its utility in preclinical development. Furthermore, its potential as a chiral building block resonates with industries focusing on asymmetric catalysis and enantioselective synthesis.

Ongoing research explores derivatives of 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine for applications beyond medicine, such as material science and catalysis. Its structural motifs are being tested in ionic liquids and ligand designs, topics frequently highlighted in patent literature. This multidisciplinary appeal ensures its prominence in both academic and industrial settings, meeting the demand for multifunctional compounds.

In summary, 1-methyl-2-(pyrrolidin-3-yl)methylpyrrolidine (CAS No. 1505717-33-8) represents a nexus of innovation across chemistry and life sciences. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-efficiency workflows position it as a cornerstone in modern research, answering key questions posed by professionals and AI-driven search trends alike.